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Compound of Interest

Compound Name: Zinc caprylate

Cat. No.: B1584025 Get Quote

Zinc Caprylate: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Zinc caprylate, the zinc salt of octanoic acid, is a versatile compound with applications ranging

from industrial processes to potential therapeutic uses. This technical guide provides an in-

depth overview of the chemical structure, physicochemical properties, and known biological

activities of zinc caprylate. Detailed experimental protocols for the determination of key

properties are provided, and the putative signaling pathways influenced by the release of zinc

ions are visualized. This document is intended to serve as a comprehensive resource for

professionals in research, development, and pharmaceutical sciences.

Chemical Structure and Identification
Zinc caprylate is a metal carboxylate consisting of a central zinc ion (Zn²⁺) coordinated to two

octanoate anions. The chemical structure and key identifiers are summarized below.

Table 1: Chemical Identification of Zinc Caprylate
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Identifier Value

IUPAC Name zinc bis(octanoate)[1]

Synonyms Zinc octanoate, Zinc dioctanoate[1]

CAS Number 557-09-5[1]

Molecular Formula C₁₆H₃₀O₄Zn[1]

SMILES
CCCCCCCC(=O)[O-].CCCCCCCC(=O)[O-].

[Zn+2]

Physicochemical Properties
The physical and chemical properties of zinc caprylate are crucial for its handling, formulation,

and application. A summary of these properties is presented in Table 2.

Table 2: Physicochemical Properties of Zinc Caprylate

Property Value

Molecular Weight 351.8 g/mol

Appearance White to off-white powder, lustrous scales

Melting Point 136 °C (277 °F)

Boiling Point 239.3 °C (462.7 °F)

Density 1.13-1.19 g/cm³

Solubility
Sparingly soluble in boiling water; fairly soluble

in boiling alcohol. Soluble in organic solvents.

Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of zinc
caprylate are outlined below. These protocols are based on standard laboratory practices.

Determination of Melting Point (Capillary Method)
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Objective: To determine the melting point of zinc caprylate using a capillary melting point

apparatus.

Materials:

Zinc caprylate powder

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or similar)

Mortar and pestle

Spatula

Procedure:

Ensure the zinc caprylate sample is dry and finely powdered. If necessary, gently grind the

sample in a mortar and pestle.[2]

Press the open end of a capillary tube into the powdered sample, trapping a small amount of

the powder.[2]

Invert the capillary tube and tap the sealed end gently on a hard surface to pack the powder

into the bottom. The packed sample height should be 2-3 mm.[3]

Place the capillary tube into the heating block of the melting point apparatus.[4]

Set the apparatus to heat at a moderate rate until the temperature is about 15-20°C below

the expected melting point (136°C).

Decrease the heating rate to approximately 1-2°C per minute to ensure accurate

determination.[2]

Observe the sample through the magnifying lens. Record the temperature at which the first

droplet of liquid appears (the onset of melting) and the temperature at which the entire

sample becomes a clear liquid (completion of melting). This range is the melting point.[2][4]
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Determination of Bulk and Tapped Density
Objective: To measure the bulk and tapped density of zinc caprylate powder.

Materials:

Zinc caprylate powder

Graduated cylinder (e.g., 100 mL)

Balance

Tapped density tester

Procedure for Bulk Density:

Weigh a clean, dry graduated cylinder and record its mass (M_cylinder).

Gently pour a known mass (e.g., 50 g) of zinc caprylate powder into the graduated cylinder.

Level the surface of the powder without compacting it and record the volume (V_bulk).[5]

Calculate the bulk density using the formula: Bulk Density = Mass of powder / V_bulk.[6]

Procedure for Tapped Density:

Use the same graduated cylinder with the powder from the bulk density measurement.

Place the graduated cylinder in the tapped density tester.

Set the apparatus to tap the cylinder a specified number of times (e.g., 100, 500, and 1250

taps).

Record the volume of the powder after each tapping interval until the volume remains

constant (V_tapped).

Calculate the tapped density using the formula: Tapped Density = Mass of powder /

V_tapped.[6]
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Qualitative Solubility Assessment
Objective: To qualitatively assess the solubility of zinc caprylate in various solvents.

Materials:

Zinc caprylate powder

Test tubes

A selection of solvents (e.g., water, ethanol, methanol, chloroform)

Spatula

Vortex mixer

Procedure:

Add a small, consistent amount (e.g., 0.1 g) of zinc caprylate to separate test tubes.

Add a fixed volume (e.g., 3 mL) of a solvent to each test tube.[7]

Vigorously shake or vortex each test tube for a set period (e.g., 1-2 minutes).[8]

Allow the test tubes to stand and observe the degree of dissolution.

Record the solubility as soluble, partially soluble, or insoluble based on visual inspection for

any remaining solid particles.[8]

Synthesis of Zinc Caprylate
A common method for the synthesis of zinc caprylate involves the direct reaction of zinc oxide

with caprylic acid.

Reaction: ZnO + 2C₈H₁₆O₂ → Zn(C₈H₁₅O₂)₂ + H₂O

Experimental Workflow:
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Zinc Oxide (ZnO)
+

Caprylic Acid (C₈H₁₆O₂)
Reaction Vessel Heat (110-160 °C)

under inert atmosphere
Conditions Zinc Caprylate

(in solution/melt)
Yields Separation/Purification

(e.g., filtration, washing) Pure Zinc Caprylate
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Synthesis of Zinc Caprylate Workflow.

Biological Activity and Signaling Pathways
The biological activity of zinc caprylate is primarily attributed to the dissociation of the

compound into zinc ions (Zn²⁺) and caprylate ions in a biological environment.[9] Zinc ions are

known to play a crucial role as signaling molecules in a variety of cellular processes.[10][11]

[12][13]

General Mechanism of Action
Upon administration, zinc caprylate releases zinc ions, which can then exert their biological

effects. The primary proposed mechanisms include:

Enzyme Inhibition: Zinc ions can bind to the active sites of various enzymes, leading to their

inhibition.[9][14][15]

Membrane Disruption: Both zinc and caprylate ions may contribute to the disruption of

microbial cell membranes, leading to cell lysis.[9]

Putative Signaling Pathways
While specific studies on the signaling pathways directly affected by zinc caprylate are limited,

the known roles of zinc in cellular signaling allow for the postulation of its likely mechanisms of

action. Extracellular zinc can activate the G protein-coupled receptor GPR39, also known as

the zinc-sensing receptor (ZnR).[10][16] Activation of ZnR can trigger downstream signaling

cascades that influence cell proliferation and survival.
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Postulated Zinc Signaling via GPR39.
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Conclusion
Zinc caprylate is a well-defined chemical entity with a range of established physicochemical

properties. Standardized experimental protocols can be readily applied for its characterization.

While the precise signaling pathways modulated by zinc caprylate are an area requiring

further investigation, its biological activity is understood to be mediated by the release of zinc

ions, which are integral to numerous cellular signaling cascades. This guide provides a

foundational understanding for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.researchgate.net/publication/235777113_Inhibitory_zinc_sites_in_enzymes
https://pmc.ncbi.nlm.nih.gov/articles/PMC5966790/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5966790/
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/product/b1584025#zinc-caprylate-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584025?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

